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Compound of Interest

Compound Name: Metobromuron

Cat. No.: B166326 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These comprehensive application notes and protocols detail the use of Metobromuron as a

selective pre-emergence herbicide for the control of annual broad-leaved weeds and annual

grasses in potato (Solanum tuberosum L.) crops.

Mode of Action
Metobromuron is a substituted urea herbicide belonging to the Group 5 herbicides.[1] Its

primary mode of action is the inhibition of photosynthetic electron transfer at photosystem II

(PS II) in target weed species.[1][2] The herbicide is primarily absorbed from the soil by the

roots of emerging weeds and then translocated to the leaves and buds, where it disrupts

photosynthesis, leading to weed death.[1][3]

Application and Efficacy
Metobromuron is applied pre-emergence, after the final ridging of the potato crop but before

the emergence of both the crop and weeds. Optimum efficacy is achieved when applied to

moist soil. The effectiveness of Metobromuron can be reduced on soils with high organic

matter content (>10%).

Metobromuron is generally considered safe for use on all potato varieties. However, transient

crop discoloration may occur under certain climatic conditions, such as heavy rainfall following
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application. This effect is typically outgrown quickly and has been observed to have no

significant impact on the final crop yield.

Quantitative Data Summary
The following tables summarize the quantitative data on Metobromuron application rates,

weed control efficacy, and its impact on potato yield based on various studies.

Table 1: Metobromuron Application Rates for Potato Crops

Formulation
Application
Rate (Product)

Application
Rate (Active
Ingredient)

Timing Soil Type

Soleto 500 SC /

Proman (500 g/L

Metobromuron)

2.0 - 4.0 L/ha
1000 - 2000 g

a.i./ha
Pre-emergence

Recommended

for all soil types.

Higher rates for

heavy soils with

high clay

content.

Proposed Use Not specified
1.5 - 2.0 kg

a.i./ha
Pre-emergence Not specified

Table 2: Efficacy of Metobromuron on Common Weeds in Potato Crops

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.benchchem.com/product/b166326?utm_src=pdf-body
https://www.benchchem.com/product/b166326?utm_src=pdf-body
https://www.benchchem.com/product/b166326?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Weed Species Scientific Name Efficacy Level Notes

Annual Meadow

Grass
Poa annua Good

Fat Hen Chenopodium album Good to Very Good

Black Nightshade Solanum nigrum Good

Knotgrass Polygonum aviculare Good

Groundsel Senecio vulgaris Good

Charlock Sinapis arvensis Good

Mayweeds Matricaria spp. Good

Cleavers Galium aparine Moderately Resistant

Tank mixing with other

herbicides is

recommended for

effective control.

Black Bindweed Fallopia convolvulus Moderately Resistant

Tank mixing with other

herbicides is

recommended for

effective control.

Table 3: Impact of Metobromuron on Potato Yield
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Treatment
Yield Impact Compared to
Untreated Control

Key Findings

Metobromuron + Aclonifen 112% increase

The highest potato yield was

observed in variants with

Metobromuron combinations.

Metobromuron + Prosulfocarb Significant increase

This combination showed a

significant positive effect on

total and marketable potato

yield.

Metobromuron (alone) Consistently reduced yield

In one study under Sudanese

conditions, Metobromuron

alone consistently reduced

yield through a reduction in

tuber size, irrespective of its

effect on weed competition.

Various Metobromuron

combinations

Yield increases of 44.1% to

112%

All tested herbicide variants,

including those with

Metobromuron, provided good

weed control and significantly

increased potato yield

compared to the untreated

control.

Experimental Protocols
The following are detailed methodologies for key experiments to evaluate the efficacy and crop

safety of Metobromuron in potatoes.

1. Experimental Design:

Layout: Randomized Complete Block Design (RCBD) with a minimum of three replications.
Plot Size: Standardized plot sizes (e.g., 3m x 10m) should be used.
Treatments:
Untreated Control (UTC).
Metobromuron at various rates (e.g., 2, 3, and 4 L/ha of a 500 g/L SC formulation).
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Metobromuron in tank-mix combinations with other registered herbicides (e.g., metribuzin,
prosulfocarb).
A standard registered herbicide for comparison.

2. Application:

Timing: Apply pre-emergence, after the final potato ridging and before crop and weed
emergence.
Equipment: Use a calibrated knapsack sprayer or a plot sprayer equipped with appropriate
nozzles (e.g., flat fan) to ensure uniform coverage.
Water Volume: Apply in 200 to 600 L of water per hectare.
Soil Conditions: Apply to moist soil for optimal efficacy.

3. Data Collection:

Weed Control Efficacy:
Assess at multiple time points after application (e.g., 20, 37, and 54 days).
Use visual assessment on a 0-10 scale (0 = no effect, 10 = complete kill) or as a percentage
of control relative to the UTC.
Weed counts per unit area (e.g., per m²) can also be performed.
Crop Phytotoxicity:
Visually assess crop injury (e.g., discoloration, stunting) at regular intervals after application
using a percentage scale (0 = no injury, 100 = complete crop death).
Yield Assessment:
At crop maturity, harvest the tubers from a central area of each plot.
Record the total tuber weight and marketable tuber weight.
Tuber size distribution and quality parameters (e.g., starch content) can also be assessed.

4. Statistical Analysis:

Analyze the collected data using Analysis of Variance (ANOVA).
Use appropriate mean separation tests (e.g., Tukey's HSD, LSD) to determine significant
differences between treatments.

1. Sample Collection:

At commercial harvest, collect a representative sample of potato tubers from plots treated
with Metobromuron at the maximum proposed rate.
Collect samples from untreated control plots as well.
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2. Sample Preparation and Storage:

Clean the tubers to remove excess soil.
Store the samples frozen (e.g., at -20°C) until analysis. Studies have shown that
Metobromuron and its major metabolites are stable in frozen potato tubers for at least 12
months.

3. Analytical Methodology:

Develop and validate an analytical method for the extraction and quantification of
Metobromuron and its major metabolites (e.g., 4-bromophenylurea and desmethyl-
metobromuron) in potato tubers.
Techniques such as liquid chromatography-tandem mass spectrometry (LC-MS/MS) are
commonly used for such analyses.

4. Data Analysis:

Quantify the concentration of Metobromuron and its metabolites in the tuber samples.
Compare the residue levels to the Maximum Residue Limits (MRLs) established by
regulatory authorities.

Visualizations
The following diagrams illustrate key aspects of Metobromuron application and its mode of

action.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b166326?utm_src=pdf-body
https://www.benchchem.com/product/b166326?utm_src=pdf-body
https://www.benchchem.com/product/b166326?utm_src=pdf-body
https://www.benchchem.com/product/b166326?utm_src=pdf-body
https://www.benchchem.com/product/b166326?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phase 1: Planning & Setup

Phase 2: Herbicide Application

Phase 3: Data Collection

Phase 4: Analysis & Reporting

Experimental Design
(RCBD)

Plot Establishment

Pre-emergence Application
of Metobromuron

Weed Efficacy Assessment Crop Phytotoxicity Assessment

Yield Data Collection

Residue AnalysisStatistical Analysis
(ANOVA)

Final Report

Click to download full resolution via product page

Caption: Experimental workflow for evaluating Metobromuron in potatoes.
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Caption: Factors influencing successful Metobromuron application.
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Caption: Simplified mode of action of Metobromuron in weeds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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